Cas no 1207749-62-9 ((6-(Hydroxymethyl)pyridin-2-yl)boronic acid)

• Product Name: (6-(Hydroxymethyl)pyridin-2-yl)boronic acid
• CAS No: 1207749-62-9
• MF: C₆H₈BNO₃
• MW: 152.943621635437
• CID: 1035475
• PubChem ID: 17750510
• Update Time: 2025-06-22

(6-(Hydroxymethyl)pyridin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(Hydroxymethyl)pyridin-2-yl)boronic acid
• [6-(hydroxymethyl)pyridin-2-yl]boronic acid
• 6-(Hydroxymethyl)pyridine-2-boronic acid
• BA38
• AKOS006288743
• 1207749-62-9
• DTXSID20590554
• AB45593
• 6-(HYDROXYMETHYL)PYRIDIN-2-YL-2-BORONIC ACID
• (6-(Hydroxymethyl)pyridin-2-yl)boronicacid

• MDL： MFCD08457952
• Inchi： 1S/C6H8BNO3/c9-4-5-2-1-3-6(8-5)7(10)11/h1-3,9-11H,4H2
• InChI Key： KRGHHPVWINHRMX-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(B(O)O)N=1

Computed Properties

• Exact Mass: 153.06000
• Monoisotopic Mass: 153.0597233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58000
• LogP: -1.74630

Additional information on (6-(Hydroxymethyl)pyridin-2-yl)boronic acid

Introduction to (6-(Hydroxymethyl)pyridin-2-yl)boronic acid (CAS No. 1207749-62-9)

(6-(Hydroxymethyl)pyridin-2-yl)boronic acid (CAS No. 1207749-62-9) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, also known as 6-(hydroxymethyl)pyridin-2-ylboronic acid, is characterized by its unique structure, which combines a pyridine ring with a boronic acid functional group and a hydroxymethyl substituent. These structural features endow the compound with a range of useful properties and applications.

The pyridine ring is a fundamental building block in organic chemistry, known for its aromaticity and ability to participate in various chemical reactions. The presence of the boronic acid group makes this compound particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules, including pharmaceuticals and materials. The hydroxymethyl substituent adds further reactivity and functional diversity, making the compound a valuable intermediate in synthetic pathways.

Recent research has highlighted the potential of (6-(Hydroxymethyl)pyridin-2-yl)boronic acid in various applications. In medicinal chemistry, this compound has been explored as a precursor for the synthesis of novel drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound can exhibit potent anti-inflammatory and anti-cancer activities. The ability to fine-tune the properties of these derivatives through strategic modifications of the pyridine ring and the boronic acid group has opened new avenues for drug discovery.

In materials science, (6-(Hydroxymethyl)pyridin-2-yl)boronic acid has been utilized in the development of advanced functional materials. Its unique combination of aromaticity and reactivity makes it an ideal candidate for the synthesis of polymers with tailored properties. Research has demonstrated that these polymers can be used in applications ranging from electronic devices to biomedical implants, where their biocompatibility and mechanical strength are crucial.

The synthetic accessibility of (6-(Hydroxymethyl)pyridin-2-yl)boronic acid has also been a subject of extensive study. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of 6-bromomethylpyridine with boronic acid under appropriate conditions. This method has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

The physical and chemical properties of (6-(Hydroxymethyl)pyridin-2-yl)boronic acid have been well-characterized. It is a white crystalline solid that is soluble in polar solvents such as water and ethanol. Its melting point is typically around 150°C, and it exhibits good thermal stability under standard conditions. These properties make it easy to handle and store, which is advantageous for both research and industrial applications.

In terms of safety, (6-(Hydroxymethyl)pyridin-2-yl)boronic acid is generally considered safe when handled with appropriate precautions. However, like many boronic acids, it can form explosive mixtures with certain reagents, particularly strong oxidizers. Therefore, it is important to follow standard safety protocols when working with this compound to ensure safe handling and storage.

Overall, (6-(Hydroxymethyl)pyridin-2-yl)boronic acid (CAS No. 1207749-62-9) is a highly versatile compound with a wide range of applications in chemical synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.